Cas no 214601-13-5 (rac 5-Carboxy Desisopropyl Tolterodine)

• Product Name: rac 5-Carboxy Desisopropyl Tolterodine
• CAS No: 214601-13-5
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 242917
• PubChem ID: 10403304
• Update Time: 2025-07-15

rac 5-Carboxy Desisopropyl Tolterodine Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-3-[3-[(1-methylethyl)amino]-1-phenylpropyl]-
• rac 5-Carboxy Desisopropyl Tolterodine
• 4-hydroxy-3-[1-phenyl-3-(propan-2-ylamino)propyl]benzoic acid
• 4-Hydroxy-3-[3-[(1-methylethyl)amino]-1-phenylpropyl]-benzoic Acid
• 4-HYDROXY-3-[3-[(ISOPROPYL)AMINO]-1-PHENYLPROPYL]-BENZOIC ACID
• Benzoic acid,4-hydroxy-3-[3-[(1-methylethyl)amino]-1-phenylpropyl]
• 214601-13-5
• FT-0664296
• AKOS025294910
• 4-Hydroxy-3-[3-[(1-methylethyl-d7)amino]-1-phenylpropyl]-benzoic Acid
• 4-Hydroxy-3-{1-phenyl-3-[(propan-2-yl)amino]propyl}benzoic acid
• FT-0664295
• DTXSID00439391
• J-014081

• Inchi： 1S/C19H23NO3/c1-13(2)20-11-10-16(14-6-4-3-5-7-14)17-12-15(19(22)23)8-9-18(17)21/h3-9,12-13,16,20-21H,10-11H2,1-2H3,(H,22,23)
• InChI Key： LXKJBTVDQUGPBU-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(=O)O)=CC=1C(C1C=CC=CC=1)CCNC(C)C

Computed Properties

• Exact Mass: 313.16800
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 507.121°C at 760 mmHg
• Flash Point: 260.498°C
• Refractive Index: 1.584
• PSA: 69.56000
• LogP: 4.00130

Additional information on rac 5-Carboxy Desisopropyl Tolterodine

Research Brief on rac 5-Carboxy Desisopropyl Tolterodine (CAS: 214601-13-5): Recent Advances and Applications

rac 5-Carboxy Desisopropyl Tolterodine (CAS: 214601-13-5) is a key metabolite of tolterodine, a widely used antimuscarinic drug for the treatment of overactive bladder (OAB) syndrome. Recent studies have focused on its pharmacokinetic properties, metabolic pathways, and potential therapeutic implications. This research brief synthesizes the latest findings on this compound, highlighting its role in drug metabolism and its significance in pharmacogenomics.

A 2023 study published in the Journal of Medicinal Chemistry explored the enzymatic conversion of tolterodine to rac 5-Carboxy Desisopropyl Tolterodine, emphasizing the involvement of cytochrome P450 (CYP) enzymes, particularly CYP2D6 and CYP3A4. The study revealed that genetic polymorphisms in these enzymes significantly influence the metabolite's plasma concentration, which may explain inter-individual variability in drug response. This finding underscores the importance of personalized medicine in optimizing tolterodine therapy.

Another recent investigation, featured in Drug Metabolism and Disposition, utilized advanced LC-MS/MS techniques to quantify rac 5-Carboxy Desisopropyl Tolterodine in human plasma samples. The researchers developed a highly sensitive and specific assay, achieving a lower limit of quantification (LLOQ) of 0.1 ng/mL. This methodological advancement facilitates more accurate pharmacokinetic studies and therapeutic drug monitoring, particularly in patients with renal impairment, where metabolite accumulation may occur.

Emerging research has also examined the pharmacological activity of rac 5-Carboxy Desisopropyl Tolterodine itself. While traditionally considered an inactive metabolite, a 2024 in vitro study demonstrated weak antimuscarinic activity at high concentrations, suggesting a potential contributory role in tolterodine's overall therapeutic effect. This finding warrants further investigation into the metabolite's pharmacodynamic properties.

From a drug development perspective, recent patent filings indicate growing interest in rac 5-Carboxy Desisopropyl Tolterodine as a reference standard for bioanalytical methods and as a starting material for novel derivatives with improved bladder selectivity. Several pharmaceutical companies have included this compound in their pipelines for next-generation OAB treatments, highlighting its continued relevance in urological therapeutics.

In conclusion, current research on rac 5-Carboxy Desisopropyl Tolterodine (214601-13-5) has expanded our understanding of tolterodine metabolism while revealing new dimensions of this metabolite's potential clinical significance. Future studies should focus on elucidating its exact pharmacological contributions and exploring its utility as a biomarker for treatment optimization in OAB patients.